2-Chloro-N-cyclopropyl-5-nitrothiophene-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“2-Chloro-N-cyclopropyl-5-nitrothiophene-3-carboxamide” is a chemical compound with the CAS Number: 2287289-76-1 . It has a molecular weight of 246.67 and is a powder at room temperature .
Molecular Structure Analysis
The InChI Code for this compound is1S/C8H7ClN2O3S/c9-7-5 (3-6 (15-7)11 (13)14)8 (12)10-4-1-2-4/h3-4H,1-2H2, (H,10,12)
. This indicates the presence of 8 carbon atoms, 7 hydrogen atoms, 1 chlorine atom, 2 nitrogen atoms, 3 oxygen atoms, and 1 sulfur atom in the molecule . Physical And Chemical Properties Analysis
This compound is a powder at room temperature . More specific physical and chemical properties are not available in the retrieved resources.Scientific Research Applications
Imidazole Derivatives and Their Antitumor Activity
Imidazole derivatives, such as bis(2-chloroethyl)amino derivatives and nitro-substituted benzimidazoles, have been reviewed for their antitumor activity. Compounds with similar functionalities to "2-Chloro-N-cyclopropyl-5-nitrothiophene-3-carboxamide" could potentially exhibit interesting biological properties, including antitumor effects, warranting further investigation into their synthesis and biological evaluations (Iradyan et al., 2009).
Radical Cyclizations in Organic Synthesis
Radical cyclizations are crucial for constructing carbo- and heterocyclic compounds, including natural products and therapeutically relevant materials. The control of regiochemistry in such reactions is vital for synthesizing compounds with precise structural configurations, suggesting that "this compound" could play a role in the synthesis of complex molecules with defined architectures (Ishibashi & Tamura, 2004).
Environmental Impact of Organochlorine Compounds
The environmental impact of organochlorine compounds, including their toxicity to aquatic life and persistence in the environment, has been extensively reviewed. While "this compound" is not directly mentioned, understanding the behavior and impact of chlorinated compounds in the environment is critical for assessing the ecological safety of new chemicals (Krijgsheld & Gen, 1986).
Biofouling Prevention in Reverse Osmosis Systems
The search for non-oxidizing biocides to prevent biofouling in reverse osmosis systems underscores the ongoing need for new compounds with antimicrobial properties. "this compound" could potentially be evaluated as a biocide given its structural features, which may lend it antimicrobial activity (Da-Silva-Correa et al., 2022).
Properties
IUPAC Name |
2-chloro-N-cyclopropyl-5-nitrothiophene-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7ClN2O3S/c9-7-5(3-6(15-7)11(13)14)8(12)10-4-1-2-4/h3-4H,1-2H2,(H,10,12) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IUZSKQJVIGYBQP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1NC(=O)C2=C(SC(=C2)[N+](=O)[O-])Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7ClN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
246.67 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.